molecular formula C10H21I B8740171 1-Iodo-3,7-dimethyloctane CAS No. 124186-79-4

1-Iodo-3,7-dimethyloctane

Cat. No.: B8740171
CAS No.: 124186-79-4
M. Wt: 268.18 g/mol
InChI Key: LKCFNUWNIROFII-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-Iodo-3,7-dimethyloctane is a useful research compound. Its molecular formula is C10H21I and its molecular weight is 268.18 g/mol. The purity is usually 95%.
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Properties

CAS No.

124186-79-4

Molecular Formula

C10H21I

Molecular Weight

268.18 g/mol

IUPAC Name

1-iodo-3,7-dimethyloctane

InChI

InChI=1S/C10H21I/c1-9(2)5-4-6-10(3)7-8-11/h9-10H,4-8H2,1-3H3

InChI Key

LKCFNUWNIROFII-UHFFFAOYSA-N

Canonical SMILES

CC(C)CCCC(C)CCI

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirring solution of 43 (5 g, 32 mmol), imidazole (2.59 g, 38 mmol, 1.2 eq) and triphenylphosphine (9.11 g, 35 mmol, 1.1 eq) in toluene (100 ml) under nitrogen was added iodine (10.44 g, 41 mmol, 1.3 eq). The reaction mixture was stirred for 18 hours then filtered. The filtrate was washed with 5% sodium thiosulfate solution (3×100 ml) then dried (Na2SO4) and concentrated in vacuo to give a white solid. This solid was taken up in hexane (20 ml), cooled and filtered. The filtrate was then concentrated in vacuo to give 45 (6 g, 71%) as a colourless oil.
Name
Quantity
5 g
Type
reactant
Reaction Step One
Quantity
2.59 g
Type
reactant
Reaction Step One
Quantity
9.11 g
Type
reactant
Reaction Step One
Quantity
10.44 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step Two
Name
Yield
71%

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